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Compound of Interest

Compound Name: Undecyl cyclohexanecarboxylate
CAS No.: 94107-44-5
Cat. No.: B12652294
Get Quote
. J

Executive Summary & Chemical Profile[1]

Undecyl cyclohexanecarboxylate (CAS: 94107-44-5) is a high-molecular-weight ester
commonly utilized as a specialized intermediate in organic synthesis or as a lipophilic carrier in
formulation research. Unlike simple solvents (e.g., acetone), its disposal requires specific
attention due to its lipophilicity and persistence in aquatic environments.

This guide moves beyond generic "organic waste" labels.[1] It provides a causal explanation of
the disposal logic to ensure your laboratory maintains the highest standards of environmental
stewardship and regulatory compliance (RCRA/EPA/REACH).

Chemical Identification & Physical Properties

Understanding the physical state is the first step in safe disposal.
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Property

Value | Characteristic

Operational Implication

High carbon count indicates

Molecular Formula C1sH3402 high heat of combustion (good
for incineration).
Low volatility; will not
Molecular Weight ~282.46 g/mol evaporate significantly in a

fume hood.

Physical State

Liquid (Viscous)

Requires liquid waste streams;
do not dispose of as solid

waste unless absorbed.

Negligible in water; Soluble in

CRITICAL: Do NOT pour down

Solubility ] the drain. It will coat pipes and
organics -
harm aquatic life.
Classified as "Combustible"
Flash Point >100°C (Estimated) rather than "Flammable," but

still a fuel source.

Hazard Assessment (The "Why")

To validate your disposal choice, you must understand the hazards.[2][3] This compound is not

just "waste"; it is a bioactive environmental stressor.

o Aquatic Toxicity (H411): Due to the long undecyl (C11) chain, this molecule is highly lipophilic

(LogP > 5). If released into waterways, it bioaccumulates in aquatic organisms rather than

dissolving. Causality: This dictates that zero quantity may enter the municipal water system.

» Skin Irritation (H315): As an organic ester, it can defat skin and cause dermatitis upon

contact.

o Hydrolysis Risk: In the presence of strong acids or bases (often found in waste drums), this

ester can hydrolyze back into cyclohexanecarboxylic acid and undecyl alcohol. This reaction

can be exothermic and alter the pH of the waste container.
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Pre-Disposal Segregation: A Self-Validating System

Do not blindly pour chemicals into the nearest canister. Use this self-validating workflow to
ensure compatibility.

Protocol: The "Three-Check" Validation

Before adding Undecyl cyclohexanecarboxylate to a waste stream, perform these three
checks:

e The Halogen Check:
o Question: Is this compound mixed with Chloroform, DCM, or other halogenated solvents?

o Action: If YES, it goes into Halogenated Waste. If NO (pure or mixed with Hexane/Ethyl
Acetate), it goes into Non-Halogenated Waste.

o Why? Non-halogenated waste is often used as fuel for cement kilns (energy recovery).
Halogens corrode these kilns and release toxic acid gases, requiring expensive
specialized incineration.

e The Phase Check:
o Question: Is there visible water in your waste flask?

o Action: Separate the aqueous layer (dispose as Aqueous Waste) from the organic layer
containing the ester.

o Why? Mixing this lipophilic ester with water creates a biphasic mixture in the waste drum,
making accurate sampling difficult for the disposal contractor and potentially causing "hot
spots" during incineration.

e The pH Check:
o Question: Was this material exposed to strong acids/bases during synthesis?

o Action: Neutralize to pH 6-8 before adding to the solvent drum.
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o Why? Prevents the hydrolysis reaction described in Section 2 inside the waste drum.

Workflow Visualization: Waste Stream Decision Tree

Start: Undecyl Cyclohexanecarboxylate Waste

Is it mixed with other solvents?

Is it mixed with Water/Aqueous buffers?

ACTION: Separate Layers. No No (Pure Compound)

Dispose Aqueous separately.

Does the mixture contain Halogens?
(Cl, Br, F, 1)

Yes (e.g., DCM mix) No (e.g., Hexane mix)

Stream B: Halogenated Organic
(Dedicated Incineration)

Click to download full resolution via product page

Stream A: Non-Halogenated Organic

(High BTU Fuel Blending)

Figure 1: Decision logic for segregating undecyl cyclohexanecarboxylate waste to ensure
regulatory compliance and cost-efficiency.

Spill Management (Emergency Protocol)
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Because this compound is viscous and lipophilic, water-based cleanup methods (mopping) will
fail, spreading the grease rather than removing it.

Equipment Required:

 Nitrile gloves (Double gloving recommended).

 Inert absorbent (Vermiculite, Sand, or Polypropylene pads).

o Spark-proof tools (if mixed with flammable solvents).
Step-by-Step Cleanup:

 |solate: Evacuate the immediate area if the spill exceeds 500mL.

o Contain: Use "socks" or sand to create a dike around the spill to prevent it from reaching
floor drains.

o Absorb: Pour vermiculite or place pads over the liquid.[4] Allow 5 minutes for absorption
(viscous liquids absorb slowly).

o Collect: Scoop the saturated absorbent into a wide-mouth jar or heavy-duty polyethylene
bag.

o Label: Tag the debris as "Solid Debris Contaminated with Organic Esters" (Do not throw in

regular trash).

Final Disposal Specifications

This section is for the Environmental Health & Safety (EHS) officer or the waste contractor.
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Parameter Specification

) ) Destructive Incineration. The compound must
Primary Disposal Method o
be oxidized completely to CO2z and Hz20.

D001 (Ignitable) if flash point <60°C (unlikely for

pure, likely for mixtures). If pure, often classified
Waste Code (RCRA - USA) _ N

as Non-Regulated Organic unless state-specific

codes apply.

E Waste Code (EWC) 07 01 04* (Other organic solvents, washing
uropean Waste Code
P liquids and mother liquors).

HDPE (High-Density Polyethylene) or Steel
Container Type Drum. Avoid LDPE for long-term storage of

concentrated esters.

Operational Workflow: From Bench to Incinerator

Lab Bench Daily _ | satellite Accumulation Area | When Full _ | central Waste Storage | Quarter] Licensed Hauler Final Rotary Kiln Incinerator
(Generation) 7| (Labeling & Segregation) = (90-Day Limit) (Manifest Tracking) (>1000°C Destruction)

Click to download full resolution via product page

Figure 2: Chain of custody for chemical waste, ensuring "Cradle-to-Grave" tracking required by
law.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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